4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether

• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol
• IUPAC Name: [5-[(4-chloro-3-methylphenoxy)methyl]furan-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H18ClNO4/c1-12-10-13(2-4-15(12)18)22-11-14-3-5-16(23-14)17(20)19-6-8-21-9-7-19/h2-5,10H,6-9,11H2,1H3
• InChI Key: FWJSZPXPRSSANW-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC2=CC=C(O2)C(=O)N3CCOCC3)Cl

Description

4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether, also known as GW501516, is a chemical compound that has gained attention in the scientific community due to its potential applications in research related to metabolic disorders and cardiovascular diseases.

Mechanism of Action

4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether is a selective peroxisome proliferator-activated receptor delta (PPARδ) agonist, which means that it binds to and activates this receptor in cells. PPARδ is a transcription factor that plays a key role in the regulation of lipid metabolism and glucose homeostasis. Activation of PPARδ by 4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether leads to the upregulation of genes involved in fatty acid oxidation and mitochondrial biogenesis, which ultimately leads to improved metabolic function.
Biochemical and Physiological Effects:
4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether has been shown to have a number of biochemical and physiological effects, including increased fatty acid oxidation, improved glucose metabolism, increased mitochondrial biogenesis, and reduced inflammation. Additionally, it has been shown to reduce adiposity and improve insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether in lab experiments is its selectivity for PPARδ, which allows for more specific targeting of this receptor compared to other PPAR agonists. Additionally, its ability to improve metabolic function and reduce inflammation makes it a promising compound for studying the pathophysiology of metabolic disorders and cardiovascular diseases. However, one limitation of using 4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether is its potential for off-target effects, as it has been shown to activate other receptors at high concentrations.

Future Directions

There are a number of future directions for research on 4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether, including further investigation of its cardioprotective effects, as well as its potential applications in the treatment of other metabolic disorders such as non-alcoholic fatty liver disease. Additionally, there is a need for more studies on the safety and potential side effects of 4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether, particularly in humans. Finally, there is a need for more research on the optimal dosing and administration of 4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether in order to maximize its therapeutic potential.

Synthesis Methods

4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether is a synthetic compound that can be prepared through a multi-step process involving the reaction of 4-chloro-3-methylphenol with 2-furoyl chloride, followed by the addition of morpholine and subsequent deprotection of the resulting intermediate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether has been extensively studied for its potential applications in the field of metabolic disorders, particularly in the treatment of obesity and type 2 diabetes. It has been shown to increase fatty acid oxidation and improve glucose metabolism, leading to improved insulin sensitivity and reduced adiposity in animal models. Additionally, 4-Chloro-3-methylphenyl [5-(4-morpholinylcarbonyl)-2-furyl]methyl ether has been investigated for its potential cardioprotective effects, as it has been shown to increase mitochondrial biogenesis and reduce inflammation in cardiac tissue.